Cas no 1391-36-2 (Duramycin)

Duramycin structure

Product Name:Duramycin

CAS No:1391-36-2

MF:C₈₈H₁₂₃N₂₃O₂₅S₃

MW:1999.25233578682

CID:41312

PubChem ID:92043271

Update Time:2025-04-28

Duramycin Chemical and Physical Properties

Names and Identifiers

- Lancovutide
- Duramycin
- Ancovenin,2-L-lysine-6-(3-aminoalanine)-10-L-phenylalanine-12-L-phenylalanine-13-L-valine-15-(erythro-3-hydroxy-L-aspartic acid)-,cyclic 6-19)-imine
- Lancovutide [INN]
- Leucopeptin
- UNII-BPR0F3X56H
- antibioticpa48009
- duramycin from streptoverticillium*ci·Namoneus
- duramycin from streptoverticillium*cinnamoneus
- 2-l-lysine-6-(3-aminoalanine)-10-l-phenylalanine-12-l-phenylalanine-ancoveni
- cyclic6-19)-imine
- 1391-36-2
- CHEBI:219659
- PA48009
- Inchi： 1S/C88H123N23O25S3/c1-44(2)67-85(131)107-60-42-138-41-59-80(126)106-61-43-139-45(3)68(86(132)102-55(76(122)108-67)34-48-22-11-6-12-23-48)109-77(123)54(33-47-20-9-5-10-21-47)101-83(129)62-26-17-31-111(62)66(115)38-95-72(118)53(32-46-18-7-4-8-19-46)100-78(124)57(103-81(61)127)36-93-30-16-14-25-52(87(133)134)99-79(125)58(105-75(121)56(35-64(92)113)96-65(114)37-94-84(130)69(110-82(60)128)70(116)88(135)136)40-137-39-49(90)71(117)97-50(24-13-15-29-89)73(119)98-51(74(120)104-59)27-28-63(91)112/h4-12,18-23,44-45,49-62,67-70,93,116H,13-17,24-43,89-90H2,1-3H3,(H2,91,112)(H2,92,113)(H,94,130)(H,95,118)(H,96,114)(H,97,117)(H,98,119)(H,99,125)(H,100,124)(H,101,129)(H,102,132)(H,103,127)(H,104,120)(H,105,121)(H,106,126)(H,107,131)(H,108,122)(H,109,123)(H,110,128)(H,133,134)(H,135,136)/t45-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58+,59+,60-,61-,62-,67-,68+,69-,70-/m0/s1
- InChI Key： BPIFGBWRBGTMHX-CREJVHTASA-N
- SMILES： S1C[C@H]2C(N[C@H]3CNCCCC[C@@H](C(=O)O)NC([C@H]4CSC[C@@H](C(N[C@H](C(N[C@@H](CCC(N)=O)C(N[C@H](CSC[C@@H](C(N[C@H](C(NCC(N[C@@H](CC(N)=O)C(N4)=O)=O)=O)[C@@H](C(=O)O)O)=O)NC([C@H](C(C)C)NC([C@H](CC4C=CC=CC=4)NC([C@@H]([C@@H]1C)NC([C@H](CC1C=CC=CC=1)NC([C@@H]1CCCN1C(CNC([C@H](CC1C=CC=CC=1)NC3=O)=O)=O)=O)=O)=O)=O)=O)C(N2)=O)=O)=O)CCCCN)=O)N)=O)=O

Computed Properties

Exact Mass: 1997.82000
Monoisotopic Mass: 1997.8222600g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 25
Hydrogen Bond Acceptor Count: 31
Heavy Atom Count: 140
Rotatable Bond Count: 25
Complexity: 4340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 16
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1001
XLogP3: -9.2
Topological Polar Surface Area: 836Å²

Experimental Properties

Density: 1.0238 (rough estimate)
Melting Point: 271-273 ºC
Refractive Index: 1.6680 (estimate)
Solubility: 0.1 M HCl: soluble10mg/mL
PSA: 835.99000
LogP: -0.94690

Duramycin Security Information

RTECS：BV7100000

Duramycin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D735023-0.5mg	Duramycin (~90%)	1391-36-2		0.5mg	$ 160.00	2023-01-11
TRC	D735023-1mg	Duramycin (~90%)	1391-36-2		1mg	$ 283.00	2023-09-07
TRC	D735023-2.5mg	Duramycin (~90%)	1391-36-2		2.5mg	$ 633.00	2023-09-07
A2B Chem LLC	AE37328-1mg	Lancovutide	1391-36-2	99%	1mg	$235.00	2024-04-20
A2B Chem LLC	AE37328-5mg	Lancovutide	1391-36-2	99%	5mg	$625.00	2024-04-20
A2B Chem LLC	AE37328-10mg	Lancovutide	1391-36-2	99%	10mg	$955.00	2024-04-20
SHENG KE LU SI SHENG WU JI SHU	sc-239840-10mg	Duramycin,	1391-36-2	≥90%	10mg	￥2858.00	2023-09-05
TRC	D735023-5mg	Duramycin (~90%)	1391-36-2		5mg	$ 184.00	2023-09-07
TRC	D735023-.5mg	Duramycin (~90%)	1391-36-2		5mg	$184.00	2023-05-18
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